Cas no 2758001-76-0 (N-(2-{1-[2-(3,5-dichlorophenyl)ethyl]-1H-1,2,3-triazol-4-yl}propan-2-yl)acetamide)

• Product Name: N-(2-{1-[2-(3,5-dichlorophenyl)ethyl]-1H-1,2,3-triazol-4-yl}propan-2-yl)acetamide
• CAS No: 2758001-76-0
• MF: C₁₅H₁₈Cl₂N₄O
• MW: 341.235620975494
• CID: 6586207
• PubChem ID: 165766282
• Update Time: 2025-10-29

N-(2-{1-[2-(3,5-dichlorophenyl)ethyl]-1H-1,2,3-triazol-4-yl}propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-37351329
• N-(2-{1-[2-(3,5-dichlorophenyl)ethyl]-1H-1,2,3-triazol-4-yl}propan-2-yl)acetamide
• 2758001-76-0

• Inchi： 1S/C15H18Cl2N4O/c1-10(22)18-15(2,3)14-9-21(20-19-14)5-4-11-6-12(16)8-13(17)7-11/h6-9H,4-5H2,1-3H3,(H,18,22)
• InChI Key： PCOGERHNLKMUNP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CCN1C=C(C(C)(C)NC(C)=O)N=N1)Cl

Computed Properties

• Exact Mass: 340.0857666g/mol
• Monoisotopic Mass: 340.0857666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.8Ų

Additional information on N-(2-{1-[2-(3,5-dichlorophenyl)ethyl]-1H-1,2,3-triazol-4-yl}propan-2-yl)acetamide

Recent Advances in the Study of N-(2-{1-[2-(3,5-dichlorophenyl)ethyl]-1H-1,2,3-triazol-4-yl}propan-2-yl)acetamide (CAS: 2758001-76-0)

N-(2-{1-[2-(3,5-dichlorophenyl)ethyl]-1H-1,2,3-triazol-4-yl}propan-2-yl)acetamide (CAS: 2758001-76-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazole and dichlorophenyl structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

The synthesis of N-(2-{1-[2-(3,5-dichlorophenyl)ethyl]-1H-1,2,3-triazol-4-yl}propan-2-yl)acetamide involves a multi-step process that includes click chemistry for the formation of the triazole ring. Researchers have optimized the reaction conditions to improve yield and purity, making it feasible for large-scale production. The compound's structural features, such as the presence of the dichlorophenyl group, contribute to its high binding affinity for specific biological targets, including kinases and G-protein-coupled receptors (GPCRs).

In vitro and in vivo studies have demonstrated that N-(2-{1-[2-(3,5-dichlorophenyl)ethyl]-1H-1,2,3-triazol-4-yl}propan-2-yl)acetamide exhibits potent inhibitory activity against several disease-relevant enzymes. For instance, it has been shown to effectively inhibit the activity of histone deacetylases (HDACs), which are implicated in cancer progression. Additionally, its ability to modulate inflammatory pathways suggests potential applications in treating autoimmune diseases and chronic inflammation.

Recent preclinical trials have highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability. These properties, combined with its low toxicity, make it a promising candidate for further drug development. However, challenges remain in optimizing its selectivity and minimizing off-target effects, which are critical for its transition to clinical trials.

Future research directions for N-(2-{1-[2-(3,5-dichlorophenyl)ethyl]-1H-1,2,3-triazol-4-yl}propan-2-yl)acetamide include exploring its therapeutic potential in other disease areas, such as neurodegenerative disorders and infectious diseases. Additionally, structural modifications may be pursued to enhance its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.